Cas no 62939-02-0 (1,3,5-Benzenetriol, dibenzoate)

• Product name: 1,3,5-Benzenetriol, dibenzoate
• CAS No: 62939-02-0
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 428523
• PubChem ID: 71381756

1,3,5-Benzenetriol, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriol, dibenzoate
• benzene-1,3,5-triol,benzoic acid
• Benzoic acid--benzene-1,3,5-triol (2/1)
• 62939-02-0
• DTXSID40804180

• Inchi： InChI=1S/2C7H6O2.C6H6O3/c2*8-7(9)6-4-2-1-3-5-6;7-4-1-5(8)3-6(9)2-4/h2*1-5H,(H,8,9);1-3,7-9H
• InChI Key： HUOITBOJIAIFGP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=C(C=C(C=C1O)O)O

Computed Properties

• Exact Mass: 370.10524
• Monoisotopic Mass: 370.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29